N-[2-chloro-5-(trifluoromethyl)phenyl]-2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-methylanilino}acetamide

• Molecular Formula: C24H22ClF3N2O5S
• Molecular Weight: 543 g/mol
• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(N-(3,4-dimethoxyphenyl)sulfonyl-4-methylanilino)acetamide
• InChI: InChI=1S/C24H22ClF3N2O5S/c1-15-4-7-17(8-5-15)30(36(32,33)18-9-11-21(34-2)22(13-18)35-3)14-23(31)29-20-12-16(24(26,27)28)6-10-19(20)25/h4-13H,14H2,1-3H3,(H,29,31)
• InChI Key: MJXBCTMJYZJNTP-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N(CC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)S(=O)(=O)C3=CC(=C(C=C3)OC)OC

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-methylanilino}acetamide is a synthetic compound that has been widely used in scientific research. It is a potent inhibitor of the proteasome, a complex protein structure that plays a crucial role in the degradation of intracellular proteins.

Mechanism of Action

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-methylanilino}acetamide inhibits the proteasome by binding to its active site and preventing the degradation of intracellular proteins. This leads to the accumulation of these proteins, which can induce cell death through apoptosis or autophagy. The compound has been shown to have a higher affinity for the proteasome than other known inhibitors, making it a potent tool for studying the role of the proteasome in various cellular processes.
Biochemical and physiological effects:
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-methylanilino}acetamide has been shown to have significant biochemical and physiological effects. It has been demonstrated to induce apoptosis in cancer cells, inhibit inflammation, and reduce the accumulation of misfolded proteins in neurodegenerative diseases. However, the compound has also been shown to have toxic effects on normal cells, indicating the need for further research to optimize its therapeutic potential.

Advantages and Limitations for Lab Experiments

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-methylanilino}acetamide has several advantages for lab experiments. It is a potent inhibitor of the proteasome, making it a useful tool for studying the role of the proteasome in various cellular processes. The compound has also shown promising results in preclinical studies, indicating its potential therapeutic value. However, the compound has limitations, including its toxicity to normal cells and the need for further optimization to improve its therapeutic potential.

Future Directions

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-methylanilino}acetamide has several potential future directions. These include the optimization of its therapeutic potential, the development of new proteasome inhibitors based on its structure, and the study of its effects on other intracellular proteins. Further research is needed to fully understand the compound's mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-methylanilino}acetamide involves a multi-step process that includes the reaction of 2-chloro-5-trifluoromethylphenylamine with 3,4-dimethoxybenzenesulfonyl chloride, followed by the reaction of the resulting intermediate with 4-methylaniline and acetic anhydride. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-{[(3,4-dimethoxyphenyl)sulfonyl]-4-methylanilino}acetamide has been extensively used in scientific research for its potent inhibitory activity against the proteasome. The proteasome is involved in the degradation of intracellular proteins, including those involved in cell cycle regulation, apoptosis, and DNA repair. Inhibition of the proteasome leads to the accumulation of these proteins, resulting in cell death. This compound has been used to study the role of the proteasome in various cellular processes, including cancer, inflammation, and neurodegenerative diseases.